2-(Anilinomethylene)malononitrile

• IUPAC Name: 2-(anilinomethylidene)propanedinitrile
• InChI: InChI=1S/C10H7N3/c11-6-9(7-12)8-13-10-4-2-1-3-5-10/h1-5,8,13H
• InChI Key: JZXXIAZJSDBFPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC=C(C#N)C#N
• Molecular Formula: C10H7N3
• DSSTOX Substance ID: DTXSID10313017
• Molecular Weight: 169.18 g/mol
• CAS RN: 1202-48-8

Description

2-(Anilinomethylene)malononitrile is a synthetic organic compound with the molecular formula C10H7N3. It has a molecular weight of 169.18 g/mol. It is used as a reagent in the synthesis of pharmaceuticals, pesticides, fungicides, solvato-chromic dyes, and organic semiconductors.

Synthesis Analysis

The synthesis of this compound involves various chemical reactions. For instance, it can be synthesized through the direct transformation of benzylidenemalononitriles and malononitrile into 1,1,2,2-tetracyanocyclopropanes. Other methods include the reaction of malononitrile with salicylaldehyde under solvent and catalyst-free conditions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a phenyl group (C6H5-) attached to a malononitrile group through a methylene bridge. The InChI string representation of the molecule is InChI=1S/C10H7N3/c11-6-9(7-12)8-13-10-4-2-1-3-5-10/h1-5,8,13H.

Chemical Reactions Analysis

This compound participates in various chemical reactions. For example, it can undergo a [3 + 2] cycloaddition reaction with ethynylethylene carbonates, enabled by organo/metal cooperative catalysis.

Physical And Chemical Properties Analysis

This compound has a predicted density of 1.220±0.06 g/cm3. Its melting point is approximately 245 °C, and its boiling point is predicted to be around 300.6±42.0 °C. The pKa value is predicted to be -2.77±0.70.

Mechanism of Action

The mechanism of action of 2-(Anilinomethylene)malononitrile is not fully understood. However, it is believed that it acts as a catalyst in a variety of chemical reactions, and is also believed to be involved in the formation of a variety of amines and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have a variety of effects on the human body, including the inhibition of enzymes involved in the metabolism of carbohydrates and lipids, and the inhibition of the activity of certain hormones. It is also believed to have an effect on the regulation of blood glucose levels.

Advantages and Limitations for Lab Experiments

The use of 2-(Anilinomethylene)malononitrile in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available reagent, and it is relatively safe to handle. It is also a highly reactive compound, which makes it useful for a variety of chemical reactions. However, it is important to note that this compound is a highly toxic compound, and should be handled with care in the laboratory.

Future Directions

There are a number of potential future directions for the use of 2-(Anilinomethylene)malononitrile. One potential application is in the development of new drugs and pharmaceuticals, as it could be used as a starting material for the synthesis of a variety of compounds. Another potential application is in the development of new catalysts and reagents, as it could be used to improve the efficiency of a variety of chemical reactions. Additionally, it could be used in the development of new materials, as it could be used to modify the properties of existing materials. Finally, it could be used in the development of new technologies, such as sensors and detectors, as it could be used to improve the sensitivity and accuracy of such technologies.

Synthesis Methods

2-(Anilinomethylene)malononitrile can be synthesized in a variety of ways, depending on the desired outcome. One of the most common methods is the reaction of aniline and malononitrile, which is a two-step process. In the first step, aniline is reacted with malononitrile in the presence of a base catalyst, such as sodium hydroxide. This reaction produces the intermediate product, 2-aminomethylenemalononitrile. In the second step, the intermediate product is reacted with a reducing agent, such as sodium borohydride, to produce the final product, this compound.

Scientific Research Applications

2-(Anilinomethylene)malononitrile is widely used in scientific research, particularly in the fields of biochemistry and physiology. It is used as a reagent in a variety of laboratory experiments, and is also used as a starting material for synthesizing a variety of other compounds. For example, it can be used to synthesize a variety of amines, such as 4-aminobenzaldehyde and 2-aminobenzoic acid. It is also used in the synthesis of a variety of pharmaceuticals, such as ibuprofen and naproxen.

Safety and Hazards

While specific safety and hazard information for 2-(Anilinomethylene)malononitrile was not found, malononitrile, a related compound, is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed, in contact with skin, or if inhaled.